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Compound of Interest

Compound Name: 1-Hexene

Cat. No.: B165129 Get Quote

CAS Number: 592-41-6

This technical guide provides an in-depth overview of 1-Hexene, a significant alpha-olefin with

the chemical formula C₆H₁₂.[1][2] It is a colorless liquid with a petroleum-like odor.[1] This

document is intended for researchers, scientists, and professionals in drug development and

other scientific fields, offering detailed information on its chemical and physical properties,

safety data, handling protocols, and relevant chemical pathways.

Chemical and Physical Properties
The fundamental properties of 1-Hexene are summarized in the table below, providing a

quantitative overview for easy reference and comparison.
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Property Value Unit

CAS Number 592-41-6 N/A

Molecular Formula C₆H₁₂ N/A

Molecular Weight 84.16 g/mol

Appearance Colorless liquid N/A

Odor Petroleum-like N/A

Density 0.673 g/cm³

Melting Point -139.8 °C

Boiling Point 63 °C

Flash Point -25.0 °C (closed cup)

Water Solubility Insoluble N/A

Lower Explosion Limit 1.2 %(V)

Safety Data and Hazard Classification
1-Hexene is a highly flammable liquid and vapor and may be fatal if swallowed and enters

airways.[3][4][5] Understanding its hazard classification under the Globally Harmonized System

(GHS) is crucial for safe handling and storage.

GHS Hazard Classification
Hazard Class Category Signal Word Hazard Statement

Flammable Liquids 2 Danger

H225: Highly

flammable liquid and

vapor

Aspiration Hazard 1 Danger

H304: May be fatal if

swallowed and enters

airways
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This table represents the primary GHS classifications. Always refer to the specific Safety Data

Sheet (SDS) for the most complete and up-to-date information.

Safety and Handling Precautions
Proper handling of 1-Hexene is critical to prevent accidents. The following table outlines key

precautionary statements.

Precautionary Code Statement

P210

Keep away from heat, hot surfaces, sparks,

open flames and other ignition sources. No

smoking.[3]

P233 Keep container tightly closed.[3]

P240
Ground/bond container and receiving

equipment.

P241
Use explosion-proof

electrical/ventilating/lighting/equipment.[6]

P242 Use only non-sparking tools.[6]

P243
Take precautionary measures against static

discharge.[3]

P301 + P310
IF SWALLOWED: Immediately call a POISON

CENTER/doctor.[3]

P331 Do NOT induce vomiting.[3]

P403 + P235 Store in a well-ventilated place. Keep cool.[3]

P501
Dispose of contents/container to an approved

waste disposal plant.

Experimental Protocols
Protocol for Determination of Flash Point (Closed Cup
Method)
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This protocol provides a generalized procedure for determining the flash point of a flammable

liquid like 1-Hexene, based on standard methods such as ASTM D93.[7]

Objective: To determine the lowest temperature at which the vapors of 1-Hexene will ignite

when an ignition source is introduced in a closed vessel.

Apparatus:

Pensky-Martens closed-cup flash point tester

Calibrated thermometer

Heating source

Stirrer

Procedure:

Pour the 1-Hexene sample into the test cup to the marked level.

Place the cup in the tester and secure the lid. The lid contains the thermometer and a stirrer.

Begin heating the sample at a controlled rate, typically around 1°C per minute, while

continuously stirring.[8]

At regular temperature intervals (e.g., every 2°C), introduce the ignition source (a small

flame) into the vapor space of the cup for a short duration (approximately 0.5 seconds).[8]

Observe for a "flash," which is a brief, instantaneous ignition of the vapors.

The temperature at which the flash is first observed is recorded as the flash point.

If a flash occurs at an unexpectedly low temperature, the test should be repeated with a

fresh sample, cooling it to at least 18°C below the observed flash point before starting the

heating process.[8]

It is crucial to correct the observed flash point for any deviation from standard atmospheric

pressure.
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Safe Handling and Storage Protocol
This protocol outlines the essential steps for the safe handling and storage of 1-Hexene in a

laboratory or research setting.

Personal Protective Equipment (PPE):

Wear protective gloves and clothing.

Use safety goggles or a face shield.

In areas with inadequate ventilation, a respirator with an organic vapor cartridge is required.

[9]

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.

Use only non-sparking tools and explosion-proof equipment.[10]

Ground and bond all containers and transfer equipment to prevent static discharge.[10]

Avoid contact with skin and eyes, and inhalation of vapors.[6]

Keep away from all sources of ignition, including heat, sparks, and open flames.[11]

Do not eat, drink, or smoke in areas where 1-Hexene is handled.[10]

Storage:

Store in a cool, dry, and well-ventilated area, away from direct sunlight.[3]

Keep containers tightly closed.[3]

Store separately from oxidizing agents and strong acids.[10]

Ensure the storage area is designed to contain spills and has appropriate fire suppression

systems.
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Visualizations of Pathways and Workflows
GHS Classification Workflow for Flammable Liquids
The following diagram illustrates the logical workflow for classifying a liquid based on its

flammability characteristics according to the GHS.
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Caption: GHS classification workflow for flammable liquids.

Simplified Decomposition Pathway of 1-Hexene
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This diagram illustrates a simplified thermal decomposition pathway for 1-Hexene, highlighting

the primary fission products.

1-Hexene
(C₆H₁₂)

High
Temperature

Allyl Radical
(aC₃H₅)Allylic C-C Fission

n-Propyl Radical
(nC₃H₇)

Allylic C-C Fission

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b165129#1-hexene-cas-number-and-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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